![molecular formula C15H15NOS B130414 2-[(Diphenylmethyl)thio]acetamide CAS No. 68524-30-1](/img/structure/B130414.png)
2-[(Diphenylmethyl)thio]acetamide
Overview
Description
2-[(Diphenylmethyl)thio]acetamide, commonly known as DPT, is an organic compound used in scientific research and laboratory experiments. It is an amide that contains two phenyl rings and a thioacetamide group. DPT has been studied extensively in recent years due to its potential applications in medicinal chemistry, biochemistry, and physiological studies.
Scientific Research Applications
1. Elucidation of Structural Elements for Monoamine Transporters
Researchers Okunola-Bakare et al. (2014) explored the unique binding mode of 2-[(Diphenylmethyl)sulfinyl]acetamide to dopamine transporters (DAT), distinct from other substances like cocaine. Their study aimed to understand the structural requirements for this different binding mode, which may have implications for treating psychostimulant abuse. Various analogues of the compound were synthesized, showing different affinities and selectivities for DAT over serotonin transporters (SERT). This research underscores the potential of 2-[(Diphenylmethyl)thio]acetamide derivatives in neuropsychiatric treatment strategies (Okunola-Bakare et al., 2014).
2. Challenges in Forensic and Clinical Analysis
Dowling et al. (2017) discussed the complications in analyzing 2-[(Diphenylmethyl)sulfinyl]acetamide and its analogues like modafinil, modafinic acid, and adrafinil in forensic and clinical settings. The study highlighted the potential thermal degradation of these compounds when exposed to a heated gas chromatography (GC) injection port, leading to the formation of unexpected products like diphenylmethanol and 1,1,2,2-tetraphenylethane. This research highlights the intricate nature of analytical chemistry in the context of substances like this compound and its derivatives (Dowling et al., 2017).
3. Asymmetric Synthesis and Novel Catalysts
Taghizadeh (2015) demonstrated the synthesis of modafinil and its derivatives through an innovative method involving a functionalized silica-based mesoporous MCM-41 as a novel heterogeneous chiral catalyst. This approach highlights the compound's versatility in synthesis methodologies and the potential to tailor its structure for specific therapeutic or scientific applications (Taghizadeh, 2015).
4. Dopamine and Norepinephrine Transporters Interaction
Madras et al. (2006) investigated how modafinil interacts with dopamine and norepinephrine transporters in the brain. The study provided significant evidence that modafinil occupies these transporter sites, suggesting a complex interaction with neurotransmitter systems, which could be the basis for its wakefulness-promoting properties (Madras et al., 2006).
5. Efficient Synthesis for Sustainable Production
Maurya et al. (2017) developed an efficient and atom-economical synthesis for modafinil, emphasizing sustainability in the production process. This research reflects the growing trend towards environmentally friendly manufacturing processes in the pharmaceutical industry (Maurya et al., 2017).
Mechanism of Action
Target of Action
2-[(Diphenylmethyl)thio]acetamide is an analogue and precursor to Modafinil . Modafinil is known to be an α-1-adrenergic agonist . This suggests that the primary targets of this compound are likely to be α-1-adrenergic receptors, which play a crucial role in the central nervous system.
Result of Action
This compound, as a precursor to Modafinil, may share some of its effects. Modafinil is a central nervous system stimulant and psychostimulant that displays neuroprotective and antiparkinsonian activity in a primate model of Parkinson’s disease
Safety and Hazards
Future Directions
properties
IUPAC Name |
2-benzhydrylsulfanylacetamide | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15NOS/c16-14(17)11-18-15(12-7-3-1-4-8-12)13-9-5-2-6-10-13/h1-10,15H,11H2,(H2,16,17) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HCRQRIFRHGPWBH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(C2=CC=CC=C2)SCC(=O)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15NOS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60433431 | |
Record name | 2-[(DIPHENYLMETHYL)THIO]ACETAMIDE | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60433431 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
257.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
68524-30-1 | |
Record name | 2-[(Diphenylmethyl)thio]acetamide | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=68524-30-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Deoxy modafinil | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0068524301 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 2-[(DIPHENYLMETHYL)THIO]ACETAMIDE | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60433431 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-benzhydrylsulfanylacetamide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.130.422 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | DEOXY MODAFINIL | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/PXK33GE36F | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the primary method of synthesizing Modafinil from 2-[(Diphenylmethyl)thio]acetamide?
A1: All three research papers [, , ] highlight the oxidation of this compound as the crucial step in Modafinil synthesis. This involves reacting this compound with hydrogen peroxide (H₂O₂) in the presence of an acidic medium. While paper [] utilizes a mixed system of glacial acetic acid and water to mitigate excessive oxidation, paper [] proposes a mixture of a mineral acid and an alcohol for the same purpose.
Q2: Are there any notable differences in the Modafinil synthesis approaches discussed in the research papers?
A2: Yes, the research papers present slight variations in the synthesis protocols. Paper [] emphasizes replacing pure glacial acetic acid with a glacial acetic acid and water mixture to control oxidation and enhance yield. Conversely, paper [] advocates for a combination of a mineral acid and an alcohol for the oxidation step. This difference in reaction media may influence the reaction kinetics, yield, and purity of the final Modafinil product.
Q3: Beyond its role as a Modafinil precursor, has this compound demonstrated any other pharmacological activities?
A3: Interestingly, paper [] explores the structure-activity relationship (SAR) of this compound derivatives and their central stimulatory effects. It reports that specific derivatives, such as compounds 6c, 6f, and 6n, exhibited considerable central stimulatory activity in mice, with compound 6h displaying slightly higher activity compared to Modafinil. This finding suggests that this compound derivatives might possess inherent pharmacological properties independent of their role in Modafinil synthesis.
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.